Cas no 90696-21-2 (2-Propynal, 3-(4-methoxyphenyl)-)

• Product Name: 2-Propynal, 3-(4-methoxyphenyl)-
• CAS No: 90696-21-2
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 788476
• PubChem ID: 13219643
• Update Time: 2025-04-19

2-Propynal, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)prop-2-ynal
• DTXSID20529304
• 90696-21-2
• SCHEMBL12003516
• 3-(4-methoxyphenyl)propiolaldehyde
• 3-(4-Methoxyphenyl)propynal

• Inchi： 1S/C10H8O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-8H,1H3
• InChI Key： UUHRJWZMOJWQAF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC=O)=CC=1

Computed Properties

• Exact Mass: 160.052429494g/mol
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles